N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzohydrazide

• IUPAC Name: N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzohydrazide
• InChI: InChI=1S/C16H13F2N3OS/c1-8-6-9(2)14-12(7-8)19-16(23-14)21-20-15(22)13-10(17)4-3-5-11(13)18/h3-7H,1-2H3,(H,19,21)(H,20,22)
• InChI Key: LKARCIJQZYJKLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NNC(=O)C3=C(C=CC=C3F)F)C
• Molecular Formula: C16H13F2N3OS
• Molecular Weight: 333.4 g/mol

Description

N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzohydrazide, also known as DBH, is a chemical compound that has been widely studied for its potential use in various scientific research applications. DBH is a hydrazide derivative that has been synthesized using various methods in the laboratory.

Scientific Research Applications

Anticancer Activity

The synthesis of benzothiazole acylhydrazones, including derivatives similar to N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzohydrazide, has been explored for their anticancer activity. These compounds were evaluated against various cancer cell lines, demonstrating potential as anticancer agents due to their cytotoxic activities (Osmaniye et al., 2018).

Corrosion Inhibition

Benzothiazole derivatives have been studied as corrosion inhibitors for carbon steel in acidic environments. These inhibitors exhibit high efficiency, attributed to their ability to adsorb onto metal surfaces, providing a protective layer against corrosion (Hu et al., 2016).

Optical Applications

Research into triphenylamine–benzothiazole derivatives has revealed their potential in optical applications, demonstrating unusual temperature-controlled fluorescence switching. This makes them suitable for use in devices requiring fluorescence tuning and switching (Kundu et al., 2019).

Agricultural Applications

Although not directly related to N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2,6-difluorobenzohydrazide, studies on similar benzothiazole compounds have been conducted in agricultural settings. For example, solid lipid nanoparticles and polymeric nanocapsules containing benzothiazole derivatives have been investigated for the sustained release of fungicides, offering a new approach to plant disease management (Campos et al., 2015).

Synthesis of Novel Compounds

The synthesis of benzothiazole derivatives has been explored for various applications, including as intermediates in the production of other chemically significant compounds. These synthetic pathways offer insights into the versatility of benzothiazole-based compounds in chemical synthesis (Hutchinson et al., 2001).